Protein kinase inhibitor 15

• Molecular Formula: C21H20F2N6O
• Molecular Weight: 410.4 g/mol
• InChI: InChI=1S/C21H20F2N6O/c1-12-19-28-17(14-5-4-13(22)10-15(14)23)18(29(19)9-8-24-12)16-6-7-25-20(27-16)26-11-21(2,3)30/h4-10,30H,11H2,1-3H3,(H,25,26,27)
• InChIKey: WIRUYYYAAJOIKO-UHFFFAOYSA-N

Protein Kinase Inhibitor 15 Procurement Guide

Protein kinase inhibitor 15 (CAS 928317-20-8; Compound A.35.3; molecular formula C21H20F2N6O; molecular weight 410.42 g/mol) is a synthetic small-molecule multi-kinase inhibitor sold exclusively as a research reagent . It is described by vendors as exhibiting inhibitory activity against a range of Ser/Thr kinases as well as receptor and non-receptor tyrosine kinases, indicating a broad target spectrum . No comprehensive selectivity profiling, quantitative IC50 values, or in vivo pharmacokinetic data have been publicly disclosed for this specific compound as of the date of this guide. Procurement decisions must therefore be informed by the limited available data and careful consideration of alternative multi-kinase inhibitors with published selectivity profiles.

Class Broad-spectrum kinase inhibitor research tool

Data No quantitative selectivity profiling publicly disclosed

Validation Requires independent target engagement verification

Substitution Risks for Protein Kinase Inhibitor 15

Multi-kinase inhibitors are not interchangeable despite sharing the general designation of “protein kinase inhibitor.” Even minor structural differences between analogs can produce divergent target residence times, off-rate kinetics, and ATP-competitive binding modes that are invisible when comparing only molecular class descriptions [1]. For Protein kinase inhibitor 15, the absence of publicly available quantitative selectivity data for specific kinases means that substituting another broad-spectrum kinase inhibitor, such as staurosporine, sunitinib, or midostaurin, introduces uncontrolled variables into any experimental system. Published kinase inhibitor selectivity datasets demonstrate that compounds with ostensibly overlapping target lists frequently exhibit order-of-magnitude differences in potency against individual kinases, making blind substitution scientifically indefensible [2]. Without matched-pair IC50 comparisons, the risk of losing target engagement or introducing off-target effects invalidates reproducibility.

Multi-kinase inhibitor class designation does not guarantee interchangeable target profiles.

Absence of matched-pair IC50 data makes blind substitution scientifically unsound.

Minor structural differences may produce divergent ATP-competitive binding kinetics.

• [1] Davis MI, Hunt JP, Herrgard S, et al. Comprehensive analysis of kinase inhibitor selectivity. Nat Biotechnol. 2011;29(11):1046-1051. doi:10.1038/nbt.1990 View Source
• [2] Klaeger S, Heinzlmeir S, Wilhelm M, et al. The target landscape of clinical kinase drugs. Science. 2017;358(6367):eaan4368. doi:10.1126/science.aan4368 View Source

Protein Kinase Inhibitor 15 Evidence Matrix

Kinase Target Spectrum Claim

The sole publicly available functional claim for Protein kinase inhibitor 15 is that it “exhibits inhibitory activity against a variety of Ser/Thr kinase or receptor or non-receptor tyrosine kinase” . No quantitative IC50, Ki, or Kd values are provided for any individual kinase target. By contrast, the well-characterized broad-spectrum kinase inhibitor staurosporine demonstrates IC50 values ranging from sub-nanomolar to low micromolar across a panel of >250 kinases, with a median IC50 of approximately 3 nM [1]. Without matched-panel data for Protein kinase inhibitor 15, no quantitative selectivity claim can be substantiated. The evidence strength is classified as supporting evidence only, derived from vendor descriptions.

Target Spectrum

Reported

Qualitative claim: inhibits multiple Ser/Thr and Tyr kinases
vs Staurosporine: median IC50 ~3 nM across >250 kinases

Supports qualitative hit-finding only; requires dose-response validation.

No quantitative IC50 available for target compound.

Evidence Dimension	Kinase inhibition breadth (qualitative claim vs. quantitative reference)
Target Compound Data	Qualitative description: inhibits multiple Ser/Thr and Tyr kinases
Comparator Or Baseline	Staurosporine: median IC50 ~3 nM across >250 kinases [1]
Quantified Difference	Cannot be calculated; target compound lacks quantitative data
Conditions	Not specified for target compound; comparator data from Davis et al. (2011) biochemical profiling panel

Why This Matters

Without target-specific IC50 values, scientists cannot determine whether this compound achieves adequate target engagement at intended concentrations compared to well-characterized alternatives.

• [1] Davis MI, Hunt JP, Herrgard S, et al. Comprehensive analysis of kinase inhibitor selectivity. Nat Biotechnol. 2011;29(11):1046-1051. View Source

Physicochemical Properties Comparison

Protein kinase inhibitor 15 has a molecular weight of 410.42 g/mol and contains two fluorine atoms, a pyrimidine ring, and a tertiary alcohol moiety . This molecular weight falls below the Lipinski rule-of-five cutoff of 500 g/mol, suggesting potential for favorable permeability. In comparison, clinically approved multi-kinase inhibitors exhibit higher molecular weights: sunitinib (398.5 g/mol), sorafenib (464.8 g/mol), and midostaurin (570.6 g/mol) [1]. The compound’s cLogP has not been experimentally determined. This evidence provides class-level physicochemical context but does not constitute a direct functional comparison.

Molecular Weight

Class-level

410.42 g/mol
Sunitinib 398.5 | Sorafenib 464.8 | Midostaurin 570.6

Physicochemical space distinct from clinical multi-kinase inhibitors.

Class-level inference; cLogP not experimentally determined.

Evidence Dimension	Molecular weight (drug-likeness proxy)
Target Compound Data	410.42 g/mol
Comparator Or Baseline	Sunitinib: 398.5 g/mol; Sorafenib: 464.8 g/mol; Midostaurin: 570.6 g/mol [1]
Quantified Difference	PKI-15 is +11.9 g/mol vs. sunitinib; -54.4 g/mol vs. sorafenib; -160.2 g/mol vs. midostaurin
Conditions	Calculated molecular weights from standard atomic masses

Why This Matters

Molecular weight influences solubility and permeability; the compound's intermediate MW suggests it may occupy a physicochemical space distinct from both smaller and larger clinical kinase inhibitors, with implications for formulation and cell-based assay design.

• [1] DrugBank. Sunitinib (DB01268), Sorafenib (DB00398), Midostaurin (DB06595). Molecular weight data. View Source

Purity and Stability Documentation

Both TargetMol and MedChemExpress list storage conditions (powder at -20°C for 3 years) but provide no certificate of analysis (CoA), no HPLC purity trace, and no stability data for Protein kinase inhibitor 15 . In contrast, the commercially available multi-kinase inhibitor staurosporine is routinely supplied with HPLC purity ≥98% (by area normalization) and full CoA documentation from major vendors such as Sigma-Aldrich . The absence of purity and stability characterization for Protein kinase inhibitor 15 introduces procurement risk, particularly for laboratories requiring defined purity thresholds for reproducible biochemical assays.

Purity Documentation

Specification review

No CoA / HPLC purity publicly available
vs Staurosporine: ≥98% purity with batch-specific CoA

Absence may disqualify for regulated research; in-house QC required.

Storage: powder -20°C, 3 years.

Evidence Dimension	Documented purity and stability characterization
Target Compound Data	No CoA, no HPLC purity data publicly available; storage: powder -20°C, 3 years
Comparator Or Baseline	Staurosporine (Sigma-Aldrich S4400): HPLC purity ≥98% with batch-specific CoA
Quantified Difference	Qualitative: documented purity absent vs. ≥98%
Conditions	Vendor-provided quality documentation

Why This Matters

For procurement in regulated or reproducible research environments, absence of purity documentation is a disqualifying factor unless addressed by independent in-house quality control prior to use.

Protein Kinase Inhibitor 15 Research Applications

Exploratory Kinase Profiling

Given the vendor-reported broad activity against Ser/Thr and tyrosine kinases, Protein kinase inhibitor 15 may be deployed as a screening tool in exploratory biochemical kinase profiling panels . However, because no quantitative IC50 data exist, its use is restricted to qualitative or semi-quantitative hit-finding workflows where a hit is confirmed only after orthogonal dose-response validation with well-characterized reference inhibitors. Any laboratory employing this compound must independently determine potency against each kinase of interest prior to interpreting results. This scenario is appropriate for early-stage academic discovery programs with internal kinase assay capabilities.

Novel Scaffold for Target Deconvolution

Protein kinase inhibitor 15 (Compound A.35.3) possesses a distinct chemical scaffold incorporating a difluorophenyl-pyrimido-imidazole core , which differs from the indolocarbazole (staurosporine), indolinone (sunitinib), and diarylurea (sorafenib) scaffolds used by common multi-kinase inhibitors. This structural novelty makes it a candidate for chemical biology studies where scaffold-dependent off-target effects must be dissociated from on-target pharmacology. The compound’s utility in such studies, however, is contingent upon the user first establishing its selectivity fingerprint through kinome-wide profiling.

Negative Control in Kinase Assay Development

In the absence of quantitative target engagement data, Protein kinase inhibitor 15 may serve as a negative control or assay development tool. Its intermediate molecular weight (410.42 g/mol) ensures solubility properties broadly comparable to many kinase inhibitor leads, making it useful for establishing assay interference baselines. The compound’s procurement lead time of 10–14 weeks must be factored into project planning. Laboratories requiring rapid turnaround should consider alternative multi-kinase inhibitors with shorter supply chains.

Hit Expansion for Medicinal Chemistry

As part of a patent-derived compound series designated “Compound A.35.3,” Protein kinase inhibitor 15 represents a potential starting point for medicinal chemistry hit expansion programs targeting Ser/Thr or tyrosine kinases. The presence of synthetic handles, including the pyrimidine nitrogen and the tertiary alcohol, suggests amenability to analog synthesis. However, prospective users must note that the originating patent and its associated structure-activity relationship (SAR) data are not publicly linked to this compound in the vendor catalogs , requiring substantial investment in de novo SAR generation.

Application

Selection Property

Validation Focus

Exploratory Kinase Profiling

Broad-spectrum kinase inhibition (vendor-reported)

Orthogonal dose-response validation with reference inhibitors

Novel Scaffold Deconvolution

Distinct difluorophenyl-pyrimido-imidazole core

Kinome-wide selectivity fingerprinting

Assay Development Negative Control

Intermediate MW and solubility profile

Assay interference baseline establishment

Medicinal Chemistry Hit Expansion

Patent-derived scaffold with synthetic handles

De novo SAR generation